Cas no 541549-95-5 (Oxazole, 2-benzo[b]thien-2-yl-4,5-dihydro-4-phenyl-, (4R)-)

• Product Name: Oxazole, 2-benzo[b]thien-2-yl-4,5-dihydro-4-phenyl-, (4R)-
• CAS No: 541549-95-5
• MF: C₁₇H₁₃NOS
• MW: 279.356222867966
• CID: 3476673
• PubChem ID: 101234899
• Update Time: 2025-04-21

Oxazole, 2-benzo[b]thien-2-yl-4,5-dihydro-4-phenyl-, (4R)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-benzo[b]thien-2-yl-4,5-dihydro-4-phenyl-, (4R)-
• (R)-2-(Benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole
• (4R)-2-(1-benzothiophen-2-yl)-4-phenyl-4,5-dihydro-1,3-oxazole
• BS-49096
• F72438
• 541549-95-5

• Inchi： 1S/C17H13NOS/c1-2-6-12(7-3-1)14-11-19-17(18-14)16-10-13-8-4-5-9-15(13)20-16/h1-10,14H,11H2/t14-/m0/s1
• InChI Key： ILOPWMKOXZPEAX-AWEZNQCLSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1=N[C@H](C2C=CC=CC=2)CO1

Computed Properties

• Exact Mass: 279.07178521g/mol
• Monoisotopic Mass: 279.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.8Ų